Cas no 1601813-16-4 (1-Propanone, 3-amino-1-cyclopentyl-2-methyl-)

• Product Name: 1-Propanone, 3-amino-1-cyclopentyl-2-methyl-
• CAS No: 1601813-16-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291227
• Update Time: 2025-07-01

1-Propanone, 3-amino-1-cyclopentyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-1-cyclopentyl-2-methyl-

• Inchi： 1S/C9H17NO/c1-7(6-10)9(11)8-4-2-3-5-8/h7-8H,2-6,10H2,1H3
• InChI Key： INNCWWSWUVPIDF-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(=O)C(C)CN

Additional information on 1-Propanone, 3-amino-1-cyclopentyl-2-methyl-

Chemical Profile of 1-Propanone, 3-amino-1-cyclopentyl-2-methyl- (CAS No. 1601813-16-4)

The compound 1-Propanone, 3-amino-1-cyclopentyl-2-methyl-, identified by its CAS number 1601813-16-4, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural framework with a cyclopentyl group and an amino substituent on a ketone backbone, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of bioactive molecules.

Structurally, the molecule consists of a cyclopentyl ring attached to a ketone functional group at the 1-position, with a methyl group at the 2-position and an amino group at the 3-position. This specific arrangement imparts distinct electronic and steric properties, making it a versatile building block for more complex chemical entities. The presence of both polar functional groups—the amino group (NH₂) and the carbonyl group (C=O)—enhances its reactivity in various chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. The structural motif of 1-Propanone, 3-amino-1-cyclopentyl-2-methyl- aligns well with this trend, as cyclopentyl-containing scaffolds are frequently found in natural products and drug candidates. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. Preliminary studies suggest that modifications to the amino and methyl substituents can fine-tune the pharmacological properties, leading to compounds with enhanced binding affinity and reduced toxicity.

The synthesis of 1-Propanone, 3-amino-1-cyclopentyl-2-methyl- involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach begins with the Friedel-Crafts acylation of cyclopentane to introduce an acetyl group, followed by reduction to yield cyclopentanone. Subsequent functionalization at the desired positions can be achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies not only demonstrate the compound's versatility but also its feasibility for large-scale production.

From a computational chemistry perspective, the molecular dynamics and quantum mechanical properties of 1-Propanone, 3-amino-1-cyclopentyl-2-methyl- have been extensively studied using advanced modeling techniques. These studies have provided insights into its conformational preferences and interaction patterns with biological targets. For example, molecular docking simulations have revealed that this compound can bind effectively to certain protease enzymes, suggesting its potential as an antiviral or anticancer agent. The ability to predict such interactions computationally accelerates drug discovery pipelines significantly.

The role of 1-Propanone, 3-amino-1-cyclopentyl-2-methyl- in medicinal chemistry extends beyond its direct use as a drug candidate. It serves as an important intermediate in the synthesis of more complex molecules with tailored biological activities. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles or enhanced therapeutic effects. Such derivatives are being evaluated in preclinical studies for their efficacy against various diseases.

In conclusion, 1-Propanone, 3-amino-1-cyclopentyl-2-methyl- (CAS No. 1601813-16-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, coupled with its reactivity and synthetic accessibility, make it a valuable asset for chemists and biologists alike. As research continues to uncover new applications for this molecule and its derivatives, it is likely to remain at the forefront of chemical innovation in the coming years.